Heptane

Specification

• Description: EMSURE grade solvents are suitable for a broad spectrum of classical lab applications, and are frequently used in regulated and highly demanding lab applications. EMSURE provides worldwide best and most extensive product specifications. We declare our EMSURE range to be in compliance with the ACS, with the reagent part of the European Pharmacopoeia (Reag. Ph Eur) and also with the ISO standards.; Heptane is a non-polar organic solvent and a straight-chain alkane with seven carbon atoms. It is generally employed in the synthesis of pharmaceuticals and considered to be one of the green solvents.; Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.; With their high degree of UV transmittance, low particle count, low acidity and alkalinity and low evaporation residue level, LiChrosolv solvents are ideal for reproducible separations. Since separations are normally carried out under gradient conditions in analytical HPLC, we offer solvents in "gradient grade" as well as "isocratic grade". This enables to minimize the gradient effect of the solvent involved.; Heptane (n-Heptane) is an alkane hydrocarbon. It is a primary reference fuel (PRF) employed for determining the octane number of fuels in internal combustion engines. Its cetane number and octane number has been reported to be 56 and 0 respectively. Its thermal decomposition has been studied under different conditions of temperature and pressure. Its oxidative dehydrogenation in the presence of magnesium oxide supported vanadium catalyst has been investigated. Molybdenum phosphide supported on Hβ zeolite (MoP/Hβ) catalyzed hydroisomerization of n-heptane has been reported to be enhanced by doping with secondary metals (Cr, Ni or Ce).; Accurate analytic results in UV/VIS and infrared spectroscopy depend on the use of very pure solvents for sample preparation. The Uvasol<TMSYMBOL></TMSYMBOL> solvents range has been specially designed for spectroscopy and other applications requiring solvents of the highest spectral purity. The refinement process allows a greater degree of security in applications and avoids misinterpretation of analytical results caused by traces of UV, IR and fluorescence contamination. Uvasol<TMSYMBOL></TMSYMBOL> solvents offer best UV transmittance. In all specifications the minimum transmittance for 5 typical wavelengths are identified.; SupraSolv ECD and FID is specially developed for gas chromatography in combination with ECD (Electron Capture Detetor) and FID (Flame Ionization detector). SupraSolv solvents offer the largest specified retention time range, a clear baseline and a minimal signal-to-noise ratio leading to reliable and reproducible analysis results.; , also known as N-heptane or CH3-[CH2]5-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 4-heptanone, 2-isopropyl-5-methyl-1-heptanol, and heptane-1, 2, 3-triol. is a sweet, alkane, and ethereal tasting compound that can be found in cardamom and ginger. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.; Heptane is a straight-chain alkane with seven carbon atoms. It has been found in Jeffrey pine (Pinus jeffreyi). It has a role as a non-polar solvent and a plant metabolite. It is a volatile organic compound and an alkane.; N-heptane is a clear colorless liquids with a petroleum-like odor. Flash point 25°F. Less dense than water and insoluble in water. Vapors heavier than air.
• CAS No.: 142-82-5
• Molecular Formula: C7H16; CH3(CH2)5CH3; C7H16
• Molecular Weight: 100.2 g/mol
• IUPAC Name: heptane
• Standard InChI: InChI=1S/C7H16/c1-3-5-7-6-4-2/h3-7H2,1-2H3
• Standard InChI Key: IMNFDUFMRHMDMM-UHFFFAOYSA-N
• SMILES: CCCCCCC
• Canonical SMILES: CCCCCCC
• Boiling Point: 209.1 °F at 760 mm Hg (USCG, 1999); 98.5 °C; 98.38 °C; 98.4 °C; 209°F
• Colorform: Colorless liquid
• Flash Point: 25 °F (USCG, 1999); 25 °F (Closed Cup); 30 °F (-1 °C), open cup; -7 °C c.c.; 25°F
• Melting Point: -131 °F (USCG, 1999); -90.6 °C; -90.549 °C; -90.6°C; -90.7 °C; -131°F